Cas no 620154-16-7 (N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide)

• Product Name: N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide
• CAS No: 620154-16-7
• MF: C₂₁H₁₄ClNO₄S
• MW: 411.858163356781
• CID: 6305385
• PubChem ID: 1878120
• Update Time: 2025-07-14

N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide
• AKOS002222640
• 620154-16-7
• N-{2-[(3-chloro-4-methoxyphenyl)carbonyl]-1-benzofuran-3-yl}thiophene-2-carboxamide
• N-(2-(3-chloro-4-methoxybenzoyl)benzofuran-3-yl)thiophene-2-carboxamide
• N-[2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-yl]thiophene-2-carboxamide
• F3226-2129

• Inchi： 1S/C21H14ClNO4S/c1-26-16-9-8-12(11-14(16)22)19(24)20-18(13-5-2-3-6-15(13)27-20)23-21(25)17-7-4-10-28-17/h2-11H,1H3,(H,23,25)
• InChI Key： CZRMUQSIQXPBAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=C(C2C=CC=CC=2O1)NC(C1=CC=CS1)=O)=O)OC

Computed Properties

• Exact Mass: 411.0332068g/mol
• Monoisotopic Mass: 411.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide

N-2-(3-Chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide (CAS No. 620154-16-7): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(3-Chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide (CAS No. 620154-16-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of benzofuran and thiophene, two heterocyclic rings that are widely studied for their biological activities.

The structure of N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide is characterized by the presence of a thiophene ring attached to a benzofuran moiety, with a substituted benzoyl group at the 3-position of the thiophene ring. The chloro and methoxy substituents on the benzoyl group add to the compound's complexity and contribute to its pharmacological properties.

Recent studies have highlighted the potential of N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide in various therapeutic areas. One of the most notable applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Additionally, N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide has shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anti-cancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, which are critical processes for tumor growth and metastasis.

The pharmacokinetic properties of N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide have also been investigated. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its low toxicity in preclinical studies further support its potential for clinical use.

In terms of synthetic methods, several approaches have been reported for the preparation of N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide. One common method involves the coupling reaction between 3-(thiophenecarbonyl)benzofuran and 3-chloro-4-methoxybenzoyl chloride using a suitable coupling reagent such as EDC or DCC. This method provides high yields and purity, making it suitable for large-scale production.

The safety profile of N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide has been evaluated through extensive preclinical studies. Toxicity assessments in animal models have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical evaluation.

In conclusion, N-2-(3-chloro-4-methoxybenzoyl)-1-benzofuran-3-ylthiophene-2-carboxamide (CAS No. 620154-16-7) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery and development in various disease areas.